Cas no 194032-19-4 ((S)-3-{N-(tert-Butoxycarbonyl)-N-2-(N-p-toluenesulfonyl)aminopropylamino-1-propanol)

(S)-3-{N-(tert-Butoxycarbonyl)-N-[2-(N-p-toluenesulfonyl)aminopropyl]amino}-1-propanol is a chiral intermediate widely used in organic synthesis and pharmaceutical applications. Its key structural features include a tert-butoxycarbonyl (Boc) protecting group, a p-toluenesulfonyl (tosyl) moiety, and a propanol backbone, making it valuable for controlled functionalization in peptide and small-molecule synthesis. The Boc group ensures selective deprotection under mild acidic conditions, while the tosyl group enhances stability during reactions. The chiral center at the (S)-configuration allows for stereoselective transformations, critical in drug development. This compound is particularly useful in constructing complex amines and amino alcohols with high purity and regiochemical control. Its well-defined reactivity profile makes it a reliable choice for medicinal chemistry and asymmetric synthesis.

(S)-3-{N-(tert-Butoxycarbonyl)-N-2-(N-p-toluenesulfonyl)aminopropylamino-1-propanol structure

194032-19-4 structure

Product Name:(S)-3-{N-(tert-Butoxycarbonyl)-N-2-(N-p-toluenesulfonyl)aminopropylamino-1-propanol

CAS No:194032-19-4

MF:C₁₈H₃₀N₂O₅S

MW:386.506204128265

CID:825136

PubChem ID:20638411

Update Time:2025-06-07

(S)-3-{N-(tert-Butoxycarbonyl)-N-2-(N-p-toluenesulfonyl)aminopropylamino-1-propanol Chemical and Physical Properties

Names and Identifiers

- (S)-3-{N-(TERT-BUTOXYCARBONYL)-N-[2-(N-P-TOLUENESULFONYL)AMINOPROPYL]AMINO-1-PROPANOL
- tert-butyl N-(3-hydroxypropyl)-N-[(2S)-2-[(4-methylphenyl)sulfonylamino]propyl]carbamate
- (S)-(3-Hydroxypropyl)[2-[[(4-Methylphenyl)sulfonyl]aMino]propyl]CarbaMic Acid 1,1-DiMethylethyl Ester
- SCHEMBL6969409
- AKOS030241696
- 194032-19-4
- J-012567
- DTXSID30609207
- (S)-3-{N-(tBoc)-N-[2-(N-p-toluenesulfonyl)aminopropyl]amino-1-propanol
- tert-Butyl (3-hydroxypropyl){(2S)-2-[(4-methylbenzene-1-sulfonyl)amino]propyl}carbamate
- (S)-3-{N-(tert-Butoxycarbonyl)-N-2-(N-p-toluenesulfonyl)aminopropylamino-1-propanol
- Inchi： 1S/C18H30N2O5S/c1-14-7-9-16(10-8-14)26(23,24)19-15(2)13-20(11-6-12-21)17(22)25-18(3,4)5/h7-10,15,19,21H,6,11-13H2,1-5H3/t15-/m0/s1
- InChI Key： COKHOFQISYMIEJ-HNNXBMFYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(N[C@@H](C)CN(C(=O)OC(C)(C)C)CCCO)(=O)=O

Computed Properties

Exact Mass: 386.18800
Monoisotopic Mass: 386.18754324g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 10
Complexity: 531
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 104Å²

Experimental Properties

PSA: 104.32000
LogP: 3.75300

(S)-3-{N-(tert-Butoxycarbonyl)-N-2-(N-p-toluenesulfonyl)aminopropylamino-1-propanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B690310-50mg	(S)-3-{N-(tert-Butoxycarbonyl)-N-[2-(N-p-toluenesulfonyl)aminopropyl]amino-1-propanol	194032-19-4	50mg	$ 104.00	2023-04-18
TRC	B690310-100mg	(S)-3-{N-(tert-Butoxycarbonyl)-N-[2-(N-p-toluenesulfonyl)aminopropyl]amino-1-propanol	194032-19-4	100mg	$ 150.00	2023-04-18
TRC	B690310-250mg	(S)-3-{N-(tert-Butoxycarbonyl)-N-[2-(N-p-toluenesulfonyl)aminopropyl]amino-1-propanol	194032-19-4	250mg	$ 333.00	2023-04-18
TRC	B690310-500mg	(S)-3-{N-(tert-Butoxycarbonyl)-N-[2-(N-p-toluenesulfonyl)aminopropyl]amino-1-propanol	194032-19-4	500mg	$ 638.00	2023-04-18
TRC	B690310-1g	(S)-3-{N-(tert-Butoxycarbonyl)-N-[2-(N-p-toluenesulfonyl)aminopropyl]amino-1-propanol	194032-19-4	1g	$ 1171.00	2023-04-18
SHENG KE LU SI SHENG WU JI SHU	sc-212861-100 mg	(S)-3-{N-(tBoc)-N-[2-(N-p-toluenesulfonyl)aminopropyl]amino-1-propanol,	194032-19-4	100MG	￥2,256.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-212861-100mg	(S)-3-{N-(tBoc)-N-[2-(N-p-toluenesulfonyl)aminopropyl]amino-1-propanol,	194032-19-4	100mg	￥2256.00	2023-09-05